Cas no 2228448-15-3 (2-nitro-4-(pyrrolidin-3-yloxy)phenol)

• Product Name: 2-nitro-4-(pyrrolidin-3-yloxy)phenol
• CAS No: 2228448-15-3
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 6399371
• PubChem ID: 165651161
• Update Time: 2025-08-03

2-nitro-4-(pyrrolidin-3-yloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-nitro-4-(pyrrolidin-3-yloxy)phenol
• EN300-1766173
• 2228448-15-3

• Inchi： 1S/C10H12N2O4/c13-10-2-1-7(5-9(10)12(14)15)16-8-3-4-11-6-8/h1-2,5,8,11,13H,3-4,6H2
• InChI Key： ZJPKVPBIKXDWLW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)[N+](=O)[O-])O)C1CNCC1

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.3Ų

Additional information on 2-nitro-4-(pyrrolidin-3-yloxy)phenol

Comprehensive Overview of 2-nitro-4-(pyrrolidin-3-yloxy)phenol (CAS No. 2228448-15-3): Properties, Applications, and Research Insights

2-nitro-4-(pyrrolidin-3-yloxy)phenol (CAS No. 2228448-15-3) is a chemically synthesized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a phenolic backbone with a nitro group and a pyrrolidine moiety, making it a versatile intermediate for further derivatization. Its molecular formula, C₁₀H₁₂N₂O₄, reflects a balanced hydrophilicity and lipophilicity, which is critical for bioavailability in drug design.

Recent studies highlight the potential of 2-nitro-4-(pyrrolidin-3-yloxy)phenol in modulating enzymatic pathways, particularly those involving oxidative stress and inflammatory responses. Researchers are exploring its role as a precursor for antioxidant and neuroprotective agents, aligning with the growing demand for compounds addressing neurodegenerative diseases like Alzheimer's and Parkinson's. The nitro group’s electron-withdrawing properties also make it a candidate for photoactive materials, relevant to solar energy applications.

From a synthetic chemistry perspective, the pyrrolidin-3-yloxy fragment introduces conformational rigidity, which can enhance binding affinity to biological targets. This has spurred interest in its use for fragment-based drug discovery (FBDD), a trending approach in precision medicine. Computational modeling suggests that derivatives of this compound could interact with G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in 30% of FDA-approved therapeutics.

Environmental and green chemistry applications are another focal point. The compound’s degradability profile and low ecotoxicity, as inferred from its structural analogs, position it as a sustainable alternative in crop protection formulations. Agrochemical companies are investigating its potential as a biodegradable pesticide scaffold, responding to global calls for reducing environmental persistence in farming.

Analytical characterization of CAS No. 2228448-15-3 typically involves HPLC-MS and NMR spectroscopy, with its UV-Vis absorption peaks around 280–320 nm being particularly useful for quantification. Stability studies under varying pH and temperature conditions are ongoing, given its relevance to formulation science.

In summary, 2-nitro-4-(pyrrolidin-3-yloxy)phenol exemplifies the convergence of medicinal chemistry, materials science, and sustainability. Its multifaceted applications—from central nervous system (CNS) drug candidates to eco-friendly agrochemicals—underscore its importance in contemporary research. As synthetic methodologies advance, this compound is poised to play a pivotal role in addressing pressing global challenges in health and environmental stewardship.